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Compound of Interest

Compound Name: Sphinganine 1-phosphate-d7

Cat. No.: B15575526

This guide provides essential safety protocols, personal protective equipment (PPE)
requirements, and logistical plans for the handling and disposal of Sphinganine 1-phosphate-
d7. It is intended for researchers, scientists, and drug development professionals to ensure a
safe laboratory environment.

Hazard Identification and GHS Classification

Sphinganine 1-phosphate-d7 is classified as a hazardous substance. According to its Safety
Data Sheet (SDS), it presents specific risks that necessitate careful handling. The substance is
labeled according to the Globally Harmonized System (GHS) with the following classifications.

Table 1: GHS Hazard Classification for Sphinganine 1-phosphate-d7
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The primary hazards are irritation to the skin, eyes, and respiratory system upon exposure.

Required Personal Protective Equipment (PPE)

A risk assessment should be conducted for all procedures involving this compound[1]. The
following PPE is the minimum requirement to mitigate the risks of exposure.

Table 2: Recommended Personal Protective Equipment

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15575526?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Protection Type

Required PPE

Rationale and Best
Practices

Eye and Face Protection

Safety goggles with side
shields or a face shield.

To protect against the "serious
eye irritation” hazard. Goggles
are essential when handling
the powder or solutions. A face
shield worn over safety
glasses is required when there
is a significant splash
hazard[1][2].

Hand Protection

Chemical-resistant gloves

(e.g., nitrile).

To prevent skin contact and
irritation. Gloves should be
inspected before use and
disposed of properly in a
biohazard or chemical waste

container[3].

Body Protection

Long-sleeved laboratory coat.

A fully buttoned lab coat
protects skin and personal
clothing from potential spills[3]
[4]. For significant splash risks,
a chemically resistant apron

may be worn over the lab coat.

Respiratory Protection

Use in a certified chemical
fume hood or ventilated

enclosure.

To prevent inhalation of the
powder, which "may cause
respiratory irritation”. All
weighing and solution
preparation should be
performed in a ventilated
space. If a fume hood is
unavailable, a risk assessment
must be performed to
determine if a respirator is
needed[2].

Foot Protection

Closed-toe shoes.

Required in all laboratory

settings to protect feet from
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spills and falling objects[1][3].

Operational and Logistical Plans

Adherence to a strict handling protocol is crucial for minimizing exposure.

Preparation: Before handling, ensure all required PPE is available and in good condition.
Read the Safety Data Sheet (SDS) thoroughly.

Engineering Controls: Perform all manipulations of the powdered compound, including
weighing and reconstitution, inside a certified chemical fume hood or a ventilated balance
enclosure to control airborne dust.

Procedure: Avoid actions that generate dust. When preparing solutions, add the solvent to
the powder slowly to prevent aerosolization.

Hygiene: After handling, remove gloves and lab coat and wash hands thoroughly. Do not
wear lab coats or gloves in common areas such as offices or lunchrooms|[3].

Proper storage is essential to maintain the compound's stability.
Temperature: Store Sphinganine 1-phosphate-d7 at -20°C[5].

Container: Keep the container tightly sealed to prevent moisture absorption and
contamination.

Location: Store in a designated and clearly labeled area away from incompatible materials
like strong oxidizing agents.

All waste must be considered hazardous and disposed of according to institutional guidelines
and local, state, and federal regulations.

o Contaminated Materials: Used gloves, disposable lab coats, and other contaminated
materials should be collected in a designated hazardous waste container.

e Unused Product: Dispose of unused Sphinganine 1-phosphate-d7 as hazardous chemical
waste. Do not discard it down the drain or in general trash.
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« Empty Containers: Empty vials should be rinsed with a suitable solvent (e.g., ethanol or
methanol), and the rinsate collected as hazardous waste.

Emergency Procedures

In the event of a spill, follow a structured response plan to ensure safety and proper cleanup.
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Spill of Powder Identified

Alert personnel in the immediate area

Assess spill size and risk

Small & Contained Spil

Large ar Uncontained Spill
Don appropriate PPE:
- Nitrile gloves (double pair)

- Goggles & Lab Coat EVACUATE the area immediately

- Respirator (if outside hood)

Gently cover spill with absorbent pads Isolate the area.
or wet paper towels to avoid dust Prevent re-entry.

Carefully wipe area from outside in. Notify Lab Supervisor and
Use a detergent solution for final clean. Environmental Health & Safety (EHS).

'

Await trained emergency responders.

Collect all waste in a sealed bag
for hazardous chemical disposal.

Click to download full resolution via product page

Caption: Workflow for responding to a Sphinganine 1-phosphate-d7 powder spill.
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In case of accidental exposure, take the following immediate actions while seeking medical
attention.

» Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

o Skin Contact: Remove contaminated clothing. Wash the affected area thoroughly with soap
and water. If irritation persists, seek medical attention.

« Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If
the person is not breathing, begin artificial respiration. Seek immediate medical attention.

 Ingestion: Do not induce vomiting. Wash out the mouth with water and seek immediate
medical attention.

Physicochemical Data

This information is useful for laboratory records and experimental planning.

Table 3: Physicochemical Properties of Sphinganine 1-phosphate-d7

Property Value Source(s)
CAS Number 2260670-15-1

Molecular Formula Ci1sH31D7NOsP [5]1[6]
Molecular Weight 386.5 g/mol [5]
Physical Form Powder [6]
Storage Temperature -20°C [51[7]
Stability > 4 years (at -20°C) [5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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